Cas no 13064-21-6 (Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-)
13064-21-6 structure
Product Name:Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
- hepta-1,6-dien-4-ylbenzene
- 1,6-HEPTADIENE, 4-PHENYL-
- alpha,alpha-Diallyltoluene
- 4-Phenyl-1,6-heptadiene
- DTXSID30926845
- (hepta-1,6-dien-4-yl)benzene
- Diallylphenylmethane
- 13064-21-6
-
- Inchi: 1S/C13H16/c1-3-8-12(9-4-2)13-10-6-5-7-11-13/h3-7,10-12H,1-2,8-9H2
- InChI Key: HWGAVSSONJYSGW-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(CC=C)CC=C
Computed Properties
- Exact Mass: 172.12528
- Monoisotopic Mass: 172.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.2
Experimental Properties
- Density: 0.88
- Boiling Point: 230.6°Cat760mmHg
- Flash Point: 87.2°C
- Refractive Index: 1.508
- PSA: 0
Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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